Cas no 66609-02-7 (2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate)

2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate structure
66609-02-7 structure
Product Name:2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate
CAS No:66609-02-7
MF:C13H17NS
MW:219.34578204155
CID:863328
PubChem ID:144187
Update Time:2025-04-19

2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-6-(1-methylpropyl)phenyl isothiocyanate
    • 1-butan-2-yl-3-ethyl-2-isothiocyanatobenzene
    • 1-(Butan-2-yl)-3-ethyl-2-isothiocyanatobenzene
    • SCHEMBL11421518
    • DTXSID30985199
    • 1-Sec-butyl-3-ethyl-2-isothiocyanatobenzene #
    • 66609-02-7
    • VXVNYWWOXYECKU-UHFFFAOYSA-N
    • 1-Sec-butyl-3-ethyl-2-isothiocyanatobenzene
    • Inchi: 1S/C13H17NS/c1-4-10(3)12-8-6-7-11(5-2)13(12)14-9-15/h6-8,10H,4-5H2,1-3H3
    • InChI Key: VXVNYWWOXYECKU-UHFFFAOYSA-N
    • SMILES: S=C=NC1C(=CC=CC=1C(C)CC)CC

Computed Properties

  • Exact Mass: 219.108
  • Monoisotopic Mass: 219.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 322.9°C at 760 mmHg
  • Flash Point: 155.7°C
  • Refractive Index: 1.534
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